Cas no 98142-23-5 ((5-Chloro-3-nitro-pyridin-2-yl)-methyl-amine)

• Product Name: (5-Chloro-3-nitro-pyridin-2-yl)-methyl-amine
• CAS No: 98142-23-5
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 4663176
• PubChem ID: 4054585
• Update Time: 2024-10-25

(5-Chloro-3-nitro-pyridin-2-yl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-3-nitro-pyridin-2-yl)-methyl-amine
• 5-Chloro-N-methyl-3-nitropyridin-2-amine
• (5-chloro-3-nitro-[2]pyridyl)-methyl-amine
• (5-chloro-3-nitropyridin-2-yl)methanamine
• SCHEMBL6832051
• CS-16360
• SYQICYDWDKINOO-UHFFFAOYSA-N
• AKOS005265252
• 5-chloro-2-methylamino-3-nitropyridine
• D75719
• 98142-23-5
• CS-0096069

• Inchi： 1S/C6H6ClN3O2/c1-8-6-5(10(11)12)2-4(7)3-9-6/h2-3H,1H3,(H,8,9)
• InChI Key： SYQICYDWDKINOO-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 187.0148541g/mol
• Monoisotopic Mass: 187.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų